Benzonitrile, 3-fluoro-4-[[[2-(2,2,2-trifluoroethoxy)-4-pyridinyl]methyl]amino]-

• IUPAC Name: 3-fluoro-4-[[2-(2,2,2-trifluoroethoxy)pyridin-4-yl]methylamino]benzonitrile
• InChI: InChI=1S/C15H11F4N3O/c16-12-5-10(7-20)1-2-13(12)22-8-11-3-4-21-14(6-11)23-9-15(17,18)19/h1-6,22H,8-9H2
• InChI Key: GKUFGWIWYUQTJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)NCC2=CC(=NC=C2)OCC(F)(F)F
• Molecular Formula: C15H11F4N3O
• Molecular Weight: 325.26 g/mol

Description

Fluorinated compounds, particularly those containing nitrile groups, have garnered significant interest due to their unique physical and chemical properties. These compounds are pivotal in various fields, including pharmaceuticals, agrochemicals, and materials science, owing to their stability, reactivity, and potential biological activities.

Synthesis Analysis

The synthesis of fluorinated compounds often involves multi-step reactions, including halogenation, cyanation, and amination processes. For example, the synthesis of 4-amino-2-(trifluoromethyl)benzonitrile, an intermediate for certain drugs, was achieved from m-fluoro-(trifluoromethyl)benzene through bromination, Grignard reaction, cyanidation, and amination, highlighting the complex synthesis routes for such compounds (Zhang Tong-bin, 2012).

Molecular Structure Analysis

Molecular structure analysis of fluorinated compounds is crucial for understanding their reactivity and properties. Techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations are commonly used. For instance, the crystal structure and DFT study of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate revealed insights into the conformation and electronic properties of the molecule (P. Huang et al., 2021).

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Intermediate for Bicalutamide Synthesis : The compound serves as an intermediate in the synthesis of bicalutamide, a medication used in prostate cancer treatment. A study details an environmentally friendly method for its synthesis from m-fluoro-(trifluoromethyl)benzene with an overall yield of 49.2% (Zhang Tong-bin, 2012).

• Synthesis of Androgen Receptor Antagonists : The compound is utilized in the synthesis of MDV3100, an androgen receptor antagonist, indicating its importance in developing treatments for conditions like prostate cancer (Li Zhi-yu, 2012).

Radiopharmaceutical and Imaging Applications

• PET Tracer Development : It is used in the development of positron emission tomography (PET) tracers, such as for imaging AMPA receptors. A study describes the radiosynthesis and preliminary evaluation of a related compound for this purpose (Gengyang Yuan et al., 2016).

• Imaging Metabotropic Glutamate Receptors : Another application includes the synthesis of radioligands for PET imaging of metabotropic glutamate subtype-5 receptors, highlighting its role in neuroimaging research (F. Siméon et al., 2007).

Fluoroalkyl Amino Reagents

• Introduction of Fluoro(trifluoromethoxy)methyl Group : The compound is involved in the development of fluoroalkyl amino reagents for introducing the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, significant in medicinal and agricultural chemistry (Étienne Schmitt et al., 2017).

Energy Conversion and Materials Science

• Improving Polymer Solar Cells : In the field of energy conversion, a study demonstrates the use of a perfluorinated compound related to this compound as an additive in polymer solar cells, leading to enhanced power conversion efficiencies (Seonju Jeong et al., 2011).

Chemical Reaction Dynamics

• Internal Conversion in Solvents : Research on internal conversion dynamics in alkane solvents includes the study of fluoro-substituted benzonitriles, elucidating the influence of fluoro substitution on fluorescence and decay times (S. Druzhinin et al., 2001).